N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C14H10ClN3O3S/c15-9-3-1-4-10(7-9)16-12(19)8-22-14-18-17-13(21-14)11-5-2-6-20-11/h1-7H,8H2,(H,16,19)
• InChI Key: JIQRPTKBDWQHJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)CSC2=NN=C(O2)C3=CC=CO3
• Molecular Formula: C14H10ClN3O3S
• Molecular Weight: 335.8 g/mol

Description

N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide, also known as FC04, is a novel compound that has attracted the attention of researchers due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide is not fully understood. However, it has been proposed that N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide exerts its anticancer activity by inducing apoptosis in cancer cells. N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been shown to activate caspase-3, which is a key enzyme involved in the apoptotic pathway. Additionally, N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been found to inhibit the Akt signaling pathway, which is known to promote cell survival and proliferation. N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has also been shown to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) and malondialdehyde (MDA), which are indicators of oxidative stress. N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has also been found to increase the levels of glutathione (GSH), which is an antioxidant that plays a key role in protecting cells from oxidative damage. Additionally, N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).

Advantages and Limitations for Lab Experiments

One of the advantages of N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide is its broad spectrum of activity. It has been found to exhibit anticancer, antimicrobial, anti-inflammatory, and antioxidant activities, making it a potential candidate for the development of new drugs. Additionally, N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been shown to have low toxicity, which is an important factor in drug development. However, one of the limitations of N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide is its poor solubility, which could limit its bioavailability and efficacy.

Future Directions

There are several future directions for the research of N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide. One direction is the development of new derivatives of N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide with improved solubility and efficacy. Another direction is the investigation of the potential of N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide as a combination therapy with other drugs. Additionally, the mechanism of action of N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide needs to be further elucidated to fully understand its therapeutic properties. Finally, the in vivo efficacy and toxicity of N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide need to be evaluated to determine its potential as a therapeutic agent.
Conclusion:
In conclusion, N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide is a novel compound with potential therapeutic properties. Its synthesis method has been optimized to achieve high yields and purity. N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been found to exhibit anticancer, antimicrobial, anti-inflammatory, and antioxidant activities. Its mechanism of action involves the induction of apoptosis in cancer cells, inhibition of the Akt signaling pathway, and inhibition of topoisomerase II activity. N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been found to exhibit various biochemical and physiological effects, such as reducing oxidative stress and inflammation. One of the advantages of N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide is its broad spectrum of activity, but one of the limitations is its poor solubility. There are several future directions for the research of N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide, including the development of new derivatives, investigation of its potential as a combination therapy, and evaluation of its in vivo efficacy and toxicity.

Synthesis Methods

The synthesis of N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide involves the reaction of 3-chloroaniline with 2-mercaptobenzothiazole in the presence of potassium carbonate to form the intermediate product. This intermediate product is then reacted with furfural and hydrazine hydrate to yield N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide. The synthesis of N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been optimized to achieve high yields and purity.

Scientific Research Applications

N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been studied extensively for its potential therapeutic properties. It has been found to exhibit anticancer, antimicrobial, anti-inflammatory, and antioxidant activities. N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been shown to induce apoptosis in cancer cells and inhibit the growth of various cancer cell lines. It has also been found to possess antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. N-(3-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been found to exhibit antioxidant activity, which could be beneficial in the treatment of various diseases.